tert-Butyl 11-oxo-5,10-diazaspiro[5.5]undecane-5-carboxylate

• IUPAC Name: tert-butyl 7-oxo-1,8-diazaspiro[5.5]undecane-1-carboxylate
• InChI: InChI=1S/C14H24N2O3/c1-13(2,3)19-12(18)16-10-5-4-7-14(16)8-6-9-15-11(14)17/h4-10H2,1-3H3,(H,15,17)
• InChI Key: NFCRQDOCGHYPRW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC12CCCNC2=O
• Molecular Formula: C14H24N2O3
• DSSTOX Substance ID: DTXSID30678312
• Molecular Weight: 268.35 g/mol
• CAS RN: 1221818-91-2

Description

Tert-Butyl 11-oxo-5,10-diazaspiro[5.5]undecane-5-carboxylate, commonly referred to as TBODC, is an organic compound that is used in a variety of scientific research applications. It is a tertiary amine with a spirocyclic structure and a carboxylic acid group that is used in a variety of synthetic reactions. This compound has been studied extensively for its biochemical and physiological effects, as well as its ability to be used in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

The research on tert-Butyl 11-oxo-5,10-diazaspiro[5.5]undecane-5-carboxylate and related compounds has explored their synthesis, chemical properties, and potential applications in various fields. A key focus has been on developing efficient synthetic routes to these compounds due to their relevance in medicinal chemistry and material science.

• Synthetic Methodologies : One study describes the first synthesis of functionalized trifluoromethylated 8-oxa-2,4-diazaspiro[5.5]undecanes via a one-pot, multi-component reaction. This process involves barbituric acid, aromatic aldehydes, and ethyl 4,4,4-trifluoro-3-oxobutanoate, catalyzed by Et3N, demonstrating an efficient approach to generating a broad range of potentially bioactive compounds (Li et al., 2014).
• Bioactivity and Synthesis : A review highlights the bioactivity and synthesis of 1,9-diazaspiro[5.5]undecanes, emphasizing their potential in treating various disorders such as obesity and pain. This underscores the importance of these compounds in drug discovery and the need for efficient synthetic strategies to access diverse derivatives (Blanco‐Ania et al., 2017).

Potential Therapeutic Applications

The structural uniqueness of tert-Butyl 11-oxo-5,10-diazaspiro[5.5]undecane-5-carboxylate and its analogs have made them subjects of interest in the development of new therapeutic agents.

• CCR5 Antagonists : Research into 3,9-diazaspiro[5.5]undecane derivatives has led to the discovery of novel CCR5 antagonists with potential applications in treating viral infections. These compounds have shown promising antiviral activity, selectivity, and pharmacokinetic profiles, highlighting the therapeutic potential of diazaspirocycles (Yang et al., 2009).
• Soluble Epoxide Hydrolase Inhibitors : Another study identified 1-oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted ureas as potent inhibitors of soluble epoxide hydrolase (sEH), offering a novel therapeutic approach for treating chronic kidney diseases. The findings demonstrate the potential of these compounds as orally active drug candidates (Kato et al., 2014).